Cas no 2228553-97-5 (3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol
• CAS No: 2228553-97-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6050922
• PubChem ID: 165676909
• Update Time: 2025-06-08

3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol
• EN300-1762270
• 2228553-97-5

• Inchi： 1S/C10H16N2O2/c1-7-5-8(9(13)3-4-11)6-12-10(7)14-2/h5-6,9,13H,3-4,11H2,1-2H3
• InChI Key： JLCPKALGQVRHSX-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=C(C)C=1)OC)CCN

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol

Comprehensive Analysis of 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol (CAS No. 2228553-97-5): Properties, Applications, and Research Insights

The compound 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol (CAS No. 2228553-97-5) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This amino alcohol derivative combines a pyridine ring with a propan-1-ol backbone, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its chiral properties and hydrogen bonding capabilities, which are critical for designing bioactive molecules.

Recent studies highlight the growing demand for pyridine-based compounds in medicinal chemistry, with 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol being no exception. Its methoxy and methyl substituents on the pyridine ring enhance its solubility and metabolic stability, addressing common challenges in drug development. The compound's CAS No. 2228553-97-5 is frequently searched in academic databases, reflecting its relevance in kinase inhibitor research and central nervous system (CNS) drug design.

From a synthetic perspective, 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol serves as a key building block for heterocyclic chemistry. Its amino alcohol functionality allows for diverse derivatization, enabling the creation of libraries for high-throughput screening. Industry experts emphasize its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties, a hot topic in preclinical research.

Environmental and green chemistry applications are also emerging for this compound. The 6-methoxy-5-methylpyridin-3-yl moiety contributes to biodegradability, aligning with the pharmaceutical industry's push toward sustainable synthesis. Questions about its scalable production and catalytic asymmetric synthesis methods dominate recent patent filings, indicating commercial potential.

Analytical characterization of CAS No. 2228553-97-5 reveals excellent stability under physiological conditions, a trait valued in prodrug development. Computational studies predict strong interactions with biological targets, particularly those involving neurotransmitter receptors. These findings position the compound as a candidate for neurodegenerative disease research, a field with high public interest due to aging populations.

In material science, the hydrogen-bonding network of 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol enables the design of supramolecular assemblies. Researchers are exploring its use in molecular sensors and crystal engineering, areas trending in nanotechnology forums. The compound's fluorescence properties further expand its utility in bioimaging probes.

Safety profiles and regulatory compliance data for this compound are actively curated in REACH databases, addressing industry concerns about chemical safety assessment. Its low ecotoxicity makes it preferable for industrial applications compared to traditional aromatic amines. FAQs about its storage conditions and compatibility with common reagents appear frequently in chemical forums.

The future of 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol research lies in structure-activity relationship (SAR) studies. With AI-driven drug discovery gaining momentum, this compound's molecular descriptors are being fed into machine learning models to predict novel applications. Its CAS No. 2228553-97-5 consistently ranks among top-searched specialty chemicals in digital libraries.

In conclusion, 3-amino-1-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its synthetic accessibility and bioactive potential ensure continued relevance across scientific disciplines, from pharmacology to nanomaterials engineering.